5-(2-Ethoxybenzylidene)-3-methyl-2-thioxo-4-imidazolidinone

• Molecular Formula: C13H14N2O2S
• Molecular Weight: 262.33 g/mol
• IUPAC Name: (5Z)-5-[(2-ethoxyphenyl)methylidene]-3-methyl-2-sulfanylideneimidazolidin-4-one
• InChI: InChI=1S/C13H14N2O2S/c1-3-17-11-7-5-4-6-9(11)8-10-12(16)15(2)13(18)14-10/h4-8H,3H2,1-2H3,(H,14,18)/b10-8-
• InChI Key: WKUQBYYRRSXPNS-NTMALXAHSA-N
• Isomeric SMILES: CCOC1=CC=CC=C1/C=C\2/C(=O)N(C(=S)N2)C
• SMILES: CCOC1=CC=CC=C1C=C2C(=O)N(C(=S)N2)C

Description

5-(2-Ethoxybenzylidene)-3-methyl-2-thioxo-4-imidazolidinone, also known as Ebselen, is a synthetic organoselenium compound with a molecular formula of C13H17NOSeS. Ebselen was first synthesized in the 1980s as a potential treatment for stroke and has since been researched for its potential therapeutic applications in various diseases.

Mechanism of Action

5-(2-Ethoxybenzylidene)-3-methyl-2-thioxo-4-imidazolidinone has been shown to act as a mimic of glutathione peroxidase, an enzyme that plays a key role in protecting cells from oxidative damage. 5-(2-Ethoxybenzylidene)-3-methyl-2-thioxo-4-imidazolidinone reacts with hydrogen peroxide and other reactive oxygen species to form a selenosulfide intermediate, which then reacts with glutathione to regenerate the active form of the enzyme.
Biochemical and Physiological Effects:
5-(2-Ethoxybenzylidene)-3-methyl-2-thioxo-4-imidazolidinone has been shown to exhibit a wide range of biochemical and physiological effects. 5-(2-Ethoxybenzylidene)-3-methyl-2-thioxo-4-imidazolidinone has been shown to reduce oxidative stress, inhibit inflammation, and protect against cell death. 5-(2-Ethoxybenzylidene)-3-methyl-2-thioxo-4-imidazolidinone has also been shown to improve cognitive function and reduce the severity of neurodegenerative disorders.

Advantages and Limitations for Lab Experiments

5-(2-Ethoxybenzylidene)-3-methyl-2-thioxo-4-imidazolidinone has several advantages as a research tool. 5-(2-Ethoxybenzylidene)-3-methyl-2-thioxo-4-imidazolidinone is a potent antioxidant and can be used to study the effects of oxidative stress on cells. 5-(2-Ethoxybenzylidene)-3-methyl-2-thioxo-4-imidazolidinone is also relatively stable and can be easily synthesized in large quantities. However, 5-(2-Ethoxybenzylidene)-3-methyl-2-thioxo-4-imidazolidinone has some limitations as a research tool. 5-(2-Ethoxybenzylidene)-3-methyl-2-thioxo-4-imidazolidinone can interact with other compounds in the cell, which can complicate data interpretation. 5-(2-Ethoxybenzylidene)-3-methyl-2-thioxo-4-imidazolidinone also has a relatively short half-life, which can limit its effectiveness in some experiments.

Future Directions

There are several future directions for research on 5-(2-Ethoxybenzylidene)-3-methyl-2-thioxo-4-imidazolidinone. 5-(2-Ethoxybenzylidene)-3-methyl-2-thioxo-4-imidazolidinone has shown promise as a potential treatment for various diseases, and further research is needed to determine its efficacy in clinical trials. 5-(2-Ethoxybenzylidene)-3-methyl-2-thioxo-4-imidazolidinone can also be modified to improve its stability and specificity, which could enhance its therapeutic potential. Additionally, 5-(2-Ethoxybenzylidene)-3-methyl-2-thioxo-4-imidazolidinone can be used as a research tool to study the effects of oxidative stress on cells and to develop new antioxidant therapies.

Synthesis Methods

5-(2-Ethoxybenzylidene)-3-methyl-2-thioxo-4-imidazolidinone can be synthesized through a multistep process that involves the reaction of 2-ethoxybenzaldehyde with methyl isothiocyanate to form 2-ethoxybenzylidene isothiocyanate. This intermediate is then reacted with N-methylimidazole and sodium borohydride to produce 5-(2-Ethoxybenzylidene)-3-methyl-2-thioxo-4-imidazolidinone.

Scientific Research Applications

5-(2-Ethoxybenzylidene)-3-methyl-2-thioxo-4-imidazolidinone has been extensively researched for its potential therapeutic applications in various diseases, including cancer, neurodegenerative disorders, and cardiovascular diseases. 5-(2-Ethoxybenzylidene)-3-methyl-2-thioxo-4-imidazolidinone has been shown to exhibit antioxidant, anti-inflammatory, and antiapoptotic properties, which make it a promising candidate for the treatment of these diseases.